Cas no 843676-66-4 (Cyclopentanepropanamide,N-[[4-[(4-chlorophenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-7-yl)-)

Cyclopentanepropanamide,N-[[4-[(4-chlorophenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-7-yl)- structure
843676-66-4 structure
Product name:Cyclopentanepropanamide,N-[[4-[(4-chlorophenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-7-yl)-
CAS No:843676-66-4
MF:C33H32ClNO4
MW:542.06448841095
CID:1822809

Cyclopentanepropanamide,N-[[4-[(4-chlorophenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-7-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanepropanamide,N-[[4-[(4-chlorophenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-7-yl)-
    • Cyclopentanepropanamide, N-[[4-[2-(4-chlorophenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-7-yl)-
    • Inchi: 1S/C33H32ClNO4/c1-33(2)38-30-21-28(18-19-29(30)32(37)39-33)35(31(36)20-15-23-5-3-4-6-23)22-26-11-9-24(10-12-26)7-8-25-13-16-27(34)17-14-25/h9-14,16-19,21,23H,3-6,15,20,22H2,1-2H3
    • InChI Key: GOCJIIVQYLDAAH-UHFFFAOYSA-N
    • SMILES: C1(CCC(N(CC2=CC=C(C#CC3=CC=C(Cl)C=C3)C=C2)C2C=C3OC(C)(C)OC(=O)C3=CC=2)=O)CCCC1

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 725.8±60.0 °C(Predicted)
  • pka: -2.93±0.40(Predicted)

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